Cas no 2287314-22-9 (1-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-6-fluoro-1H-1,2,3-benzotriazole-5-carboxylic acid)

• Product Name: 1-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-6-fluoro-1H-1,2,3-benzotriazole-5-carboxylic acid
• CAS No: 2287314-22-9
• MF: C₁₇H₂₁FN₄O₄
• MW: 364.371447324753
• CID: 5850366
• PubChem ID: 165802634
• Update Time: 2025-05-21

1-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-6-fluoro-1H-1,2,3-benzotriazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2287314-22-9
• 1-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-6-fluoro-1H-1,2,3-benzotriazole-5-carboxylic acid
• EN300-6750670

• Inchi： 1S/C17H21FN4O4/c1-17(2,3)26-16(25)21-6-4-5-10(9-21)22-14-8-12(18)11(15(23)24)7-13(14)19-20-22/h7-8,10H,4-6,9H2,1-3H3,(H,23,24)
• InChI Key： DCLWBZJSXHLFML-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=CC2=C(C=1)N(C1CN(C(=O)OC(C)(C)C)CCC1)N=N2

Computed Properties

• Exact Mass: 364.15468333g/mol
• Monoisotopic Mass: 364.15468333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 97.6Ų

Additional information on 1-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-6-fluoro-1H-1,2,3-benzotriazole-5-carboxylic acid

Introduction to 1-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-6-fluoro-1H-1,2,3-benzotriazole-5-carboxylic acid (CAS No. 2287314-22-9)

1-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-6-fluoro-1H-1,2,3-benzotriazole-5-carboxylic acid (CAS No. 2287314-22-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring, a fluorine substituent, and a benzotriazole core. These structural elements contribute to its potential therapeutic applications and have been the focus of recent studies aimed at elucidating its biological activities and mechanisms of action.

The tert-butoxycarbonyl (Boc) group in the compound serves as a protecting group for the piperidine nitrogen, which can be selectively removed under mild conditions to generate the corresponding amine. This feature makes the compound highly versatile for further chemical modifications and derivatization, enabling researchers to explore a wide range of functional groups and their effects on biological activity.

The presence of the fluorine atom in the molecule is particularly noteworthy. Fluorine substitution is a common strategy in drug design due to its ability to modulate the physicochemical properties of molecules, such as lipophilicity, metabolic stability, and binding affinity. In the case of 1-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-6-fluoro-1H-1,2,3-benzotriazole-5-carboxylic acid, the fluorine atom likely enhances the compound's stability and improves its interaction with biological targets.

The benzotriazole core is another key structural element that contributes to the compound's biological activity. Benzotriazoles are known for their diverse pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities. Recent studies have shown that benzotriazoles can modulate various cellular processes by interacting with specific enzymes and receptors. For instance, some benzotriazoles have been found to inhibit metalloproteinases, which are involved in tissue remodeling and cancer metastasis.

In the context of medicinal chemistry, 1-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-6-fluoro-1H-1,2,3-benzotriazole-5-carboxylic acid has been investigated for its potential as a lead compound in drug discovery programs. One area of particular interest is its ability to inhibit specific enzymes involved in inflammatory pathways. In vitro studies have demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain. This suggests that it could be developed into an effective anti-inflammatory agent with fewer side effects compared to existing nonsteroidal anti-inflammatory drugs (NSAIDs).

Beyond its anti-inflammatory properties, 1-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-6-fluoro-1H-1,2,3-benzotriazole-5-carboxylic acid has also shown promise in other therapeutic areas. For example, preliminary studies have indicated that it may have antiviral activity against certain RNA viruses. The exact mechanism by which it exerts this effect is still under investigation, but it is believed to involve interference with viral replication processes.

In addition to its therapeutic potential, 1-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-6-fluoro-1H-1,2,3-benzotriazole-5-carboxylic acid has been studied for its pharmacokinetic properties. Preclinical data suggest that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. These properties are crucial for ensuring that the compound can effectively reach its intended target sites in the body without being rapidly metabolized or eliminated.

The safety profile of 1-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-6-fluoro-1H-1,2,3-benzotriazole-5-carboxylic acid has also been evaluated in preclinical studies. Toxicity assessments have shown that it is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. However, further investigations are needed to fully understand its long-term safety and potential side effects.

Recent advances in computational chemistry have also contributed to our understanding of 1-{1-[(tert-butoxy)carbonyl]piperidin\-3\-yl}\\-6\-fluoro\-1H\-\,2,*3*\-\benzotriazole\-\*5\-*carboxylic acid's structure\-*activity relationship (SAR). Molecular modeling studies have provided insights into how specific structural modifications can enhance or modulate its biological activity. For example, substituting different functional groups on the piperidine ring or varying the position of the fluorine atom can significantly affect the compound's potency and selectivity.

In conclusion, 1-{1-[(tert-butoxy)carbonyl]piperidin\-3\-yl}\\-6\-fluoro\-1H\-\,2,*3*\-\benzotriazole\-\*5\-*carboxylic acid (CAS No. 2287314\-22\-9) represents a promising lead compound with diverse therapeutic potential. Its unique structural features make it an attractive candidate for further development in drug discovery programs targeting inflammatory diseases, viral infections, and other conditions. Ongoing research aims to optimize its properties and explore new applications in medicine.